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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B164928

Essential Safety and Handling Guide for
Tris(perfluorophenyl)borane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tris(perfluorophenyl)borane
(CAS No. 1109-15-5). Adherence to these procedures is essential for ensuring laboratory
safety and maintaining the integrity of your work.

Chemical and Physical Properties

Tris(perfluorophenyl)borane, also known as BCF, is a powerful Lewis acid widely used in
catalysis and organic electronics.[1][2] It is a white, volatile solid that is thermally stable but
sensitive to moisture.[2][3]
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Property

Data

Chemical Formula

Ci1sBFis

Molecular Weight 511.98 g/mol [4]
Appearance White to colorless solid[2][5]
Melting Point 126 to 131 °C (259 to 268 °F)[2]
Soluble in hexane, chloroform, dichloromethane,
Solubility toluene, and polar solvents.[5] Forms an adduct

with water.[2]

Storage Temperature

Store in a cool, dry place.[4][6] Long-term

storage at -20°C or 2-8°C is recommended.[4]

[6]

Occupational Exposure Limits

OSHA PEL: Not available. NIOSH REL: Not
available. ACGIH TLV: Not available.[6]

Hazard Identification and Personal Protective Equipment

(PPE)

Tris(perfluorophenyl)borane is classified as hazardous. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[6][7][8] It is also toxic if swallowed.[5][9]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Required PPE:

e Hand Protection: Wear chemical-resistant gloves such as Neoprene or nitrile rubber.[4]

Gloves must be inspected before use and disposed of properly after handling.[4][10]

o Eye and Face Protection: Chemical safety goggles are required.[9] A face shield should be

worn over safety glasses when there is a risk of splashing or dust generation.[9][10] Contact

lenses should not be worn.[9]

» Skin and Body Protection: Wear a lab coat (Nomex® is recommended), long pants, and

closed-toe, closed-heel shoes to cover as much skin as possible.[9][10]
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o Respiratory Protection: Use only in a well-ventilated area or under an enclosing hood with
exhaust ventilation.[6][9] If dust is generated and engineering controls are insufficient, a
NIOSH-approved N95 dust mask or a full-face respirator with appropriate cartridges (type
ABEK) is required.[4][9]

Operational Plan: Step-by-Step Handling Procedure

All manipulations should be performed under an inert, dry atmosphere (e.g., in a nitrogen-filled
glove box) to prevent degradation from moisture.[3][5]

e Preparation:

o

Ensure that an emergency eyewash station and safety shower are immediately
accessible.[9]

o

Designate a specific area for handling Tris(perfluorophenyl)borane.

o

Assemble all necessary equipment and reagents before introducing the chemical.

[¢]

Put on all required PPE as listed above.

e Handling the Chemical:

o

Handle the solid in a glove box or a fume hood to minimize inhalation exposure.[4][9]

o Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[11]
o Do not eat, drink, or smoke in the handling area.[9][11]

o Keep the container tightly closed when not in use.[6][9]

o Be aware of incompatibilities: Tris(perfluorophenyl)borane should not be mixed with
strong oxidizing agents, strong acids, or water.[8][9] Explosions have been reported when
it is mixed with trialkylaluminum compounds.[9]

e Post-Handling:
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o Wash hands and any exposed skin thoroughly with soap and water after handling and
before leaving the work area.[6][9]

o Decontaminate all equipment after use.
o Contaminated clothing should be removed and laundered separately before reuse.[6][9]

Emergency and First Aid Protocols

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4][6] If not
breathing, give artificial respiration.[6] Seek medical attention if you feel unwell.[4][6]

» Skin Contact: Immediately take off all contaminated clothing.[5] Flush the skin with plenty of
running water for at least 15 minutes.[6] Get medical advice if skin irritation occurs.[6]

o Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids
open.[5][6] Remove contact lenses if present and easy to do so.[6] Continue rinsing for at
least 15 minutes.[6] Seek immediate medical attention.[6][9]

 Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water.[6] Never give anything by
mouth to an unconscious person.[9] Call a poison center or doctor immediately.[6][9]

Workflow for Handling Tris(perfluorophenyl)borane
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Caption: Workflow for the safe handling and disposal of Tris(perfluorophenyl)borane.

Disposal Plan: Step-by-Step Guidance
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Improper disposal of Tris(perfluorophenyl)borane can pose environmental hazards.[9] Do not
let the product enter drains, waterways, or soil.[5][6]

o Waste Collection:

o Collect all waste material, including residues and contaminated disposables (e.g., gloves,
wipes), in a designated and clearly labeled, sealed container.[11]

o Use dry clean-up procedures; avoid generating dust.[11]
o Storage of Waste:

o Store the waste container in a cool, dry, well-ventilated area, away from incompatible
materials, pending disposal.

» Final Disposal:

o All chemical waste must be disposed of through an approved and licensed waste disposal
facility.[4][6][9]

o Follow all local, state, and federal regulations for hazardous waste disposal.[4] Do not
attempt to dispose of this chemical in standard laboratory trash or down the sink.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tris-perfluorophenyl-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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